Cas no 903350-27-6 (3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound featuring a tetrahydropyrimidine core substituted with a 3-methylphenyl group and a pyrrolidin-1-yl moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of the pyrrolidine ring may enhance solubility and bioavailability, while the methylphenyl group could influence binding affinity in target interactions. Its tetrahydropyrimidine-2,4-dione framework is analogous to uracil derivatives, suggesting possible applications in nucleobase mimicry or enzyme inhibition studies. The compound's synthetic versatility makes it a candidate for further functionalization in drug discovery or mechanistic research.
3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
903350-27-6 structure
Product Name:3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:903350-27-6
MF:C15H19N3O2
MW:273.330263376236
CID:5557143
PubChem ID:168004191
Update Time:2025-10-30

3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 903350-27-6
    • 3-(3-methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C15H19N3O2/c1-11-5-4-6-12(9-11)18-14(19)10-13(16-15(18)20)17-7-2-3-8-17/h4-6,9,13H,2-3,7-8,10H2,1H3,(H,16,20)
    • InChI Key: WCOQTVHXOPGIRD-UHFFFAOYSA-N
    • SMILES: O=C1CC(NC(N1C1C=CC=C(C)C=1)=O)N1CCCC1

Computed Properties

  • Exact Mass: 273.147726857g/mol
  • Monoisotopic Mass: 273.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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Additional information on 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 903350-27-6)

3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known by its CAS number 903350-27-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features, which include a pyrrolidine moiety and a 3-methylphenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be represented as follows: C17H20N4O2. The molecular weight of this compound is approximately 308.36 g/mol. The presence of the pyrrolidine ring and the 3-methylphenyl substituent imparts specific chemical properties that are crucial for its biological interactions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. One of the key areas of interest is its role as a potential modulator of various biological pathways. Studies have shown that this compound exhibits significant activity in modulating enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological properties of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. The researchers found that this compound demonstrated potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding suggests that 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione could be a promising lead compound for the development of novel therapeutic agents targeting these conditions.

Another area of research has focused on the anti-inflammatory properties of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. A study published in the European Journal of Pharmacology (2020) reported that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers observed that it effectively reduced the production of pro-inflammatory cytokines and inhibited the activation of inflammatory pathways. These findings highlight the potential of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as an anti-inflammatory agent.

The cytotoxic properties of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been explored in cancer research. A study published in Cancer Letters (2019) investigated the effects of this compound on various cancer cell lines. The results showed that it exhibited selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer drugs and suggests that further research into the mechanisms underlying this effect is warranted.

In addition to its biological activities, the synthetic methods for producing 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have been optimized to improve yield and purity. A recent review article in Organic & Biomolecular Chemistry (2020) discussed various synthetic routes and highlighted the advantages and limitations of each method. The most commonly used synthetic route involves a multistep process that includes condensation reactions and cyclization steps to form the tetrahydropyrimidine core structure.

The safety profile of 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(3-Methylphenyl)-6-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2, 4-dione (CAS No. 903, 505, -7), is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmacology. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

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